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Compound of Interest

Compound Name: ZK 756326

Cat. No.: B1249509

Get Quote

A Senior Application Scientist's Field-Proven Approach to Safety and Operational Excellence

Welcome, researchers and innovators. As your dedicated partner in advancing scientific

discovery, we understand that groundbreaking research and uncompromising safety are two

sides of the same coin. This guide provides essential, immediate safety and logistical

information for handling ZK 756326, a selective, non-peptide CCR8 chemokine receptor

agonist.[1][2] Our commitment is to empower you with the knowledge to handle this and other

research chemicals with the utmost confidence and care, ensuring both the integrity of your

experiments and the well-being of your team.

The following protocols and recommendations are built on a foundation of scientific integrity

and a deep understanding of laboratory best practices. We will not only outline the necessary

personal protective equipment (PPE) but also delve into the causality behind these choices,

fostering a culture of safety that is both informed and proactive.

Understanding the Compound: ZK 756326
ZK 756326, with the chemical formula C₂₁H₂₈N₂O₃ · 2HCl, is a crystalline solid that is soluble in

water and PBS (pH 7.2).[3][4] It is a bioactive small molecule designed to interact with a

specific biological target, the CCR8 receptor. While it is a valuable tool for research, it is crucial
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to remember that its physiological effects in humans are not fully characterized. Therefore, we

must handle it with a degree of caution appropriate for a compound with potential biological

activity. This guide is predicated on the principle of minimizing all potential routes of exposure:

inhalation, dermal contact, and ingestion.

Core Principles of Safe Handling
Given the limited publicly available toxicology data for ZK 756326, a conservative approach to

handling is warranted. The primary goal is to prevent any direct contact with the compound in

both its solid and solution forms. This is achieved through a multi-layered safety strategy that

combines engineering controls, personal protective equipment, and stringent operational

protocols.

Personal Protective Equipment (PPE): Your Last
Line of Defense
While engineering controls like fume hoods are the first and most effective barrier, PPE is

essential for safeguarding against accidental exposure. The following table summarizes the

recommended PPE for various laboratory operations involving ZK 756326.

Laboratory

Operation

Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

Aliquoting (Solid)

Safety glasses

with side shields

or goggles

Nitrile gloves

(double-gloved

recommended)

Lab coat
N95 respirator or

higher

Solution

Preparation

Chemical splash

goggles
Nitrile gloves Lab coat

Not generally

required if

performed in a

certified chemical

fume hood

Cell Culture and

In Vitro Assays

Safety glasses

with side shields
Nitrile gloves Lab coat Not required

Spill Cleanup

(Small)

Chemical splash

goggles

Nitrile gloves

(double-gloved)
Lab coat

N95 respirator or

higher
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Eye and Face Protection
Accidental splashes of solutions or dispersal of fine powders can cause serious eye irritation or

damage.

Safety glasses with side shields are the minimum requirement for any work with ZK 756326.

Chemical splash goggles should be worn when preparing solutions or when there is a

heightened risk of splashing.

Skin and Body Protection
Preventing dermal exposure is critical, as the skin can be a direct route for the absorption of

chemicals.

Lab Coat: A standard lab coat is mandatory to protect against minor spills and contamination

of personal clothing.

Gloves: Nitrile gloves are recommended for their chemical resistance. For handling the solid

compound, double-gloving provides an extra layer of protection. Always inspect gloves for

tears or punctures before use and change them frequently, especially if contamination is

suspected.

Respiratory Protection
The fine, crystalline nature of solid ZK 756326 presents a potential inhalation hazard.

N95 Respirator: When handling the powdered form of ZK 756326 outside of a certified

chemical fume hood (e.g., in a balance enclosure), an N95 respirator is recommended to

prevent the inhalation of airborne particles.

Operational and Disposal Plans
A comprehensive safety plan extends beyond PPE to include clear protocols for handling and

disposal.

Experimental Workflow for Safe Handling
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The following diagram illustrates the recommended workflow for safely preparing a stock

solution of ZK 756326.

Preparation Phase

Weighing Phase

Solubilization Phase

Cleanup Phase

Don appropriate PPE:
- Lab coat

- Double nitrile gloves
- Goggles

- N95 respirator

Weigh ZK 756326 solid
in a chemical fume hood

or balance enclosure

Proceed to weighing

Prepare stock solution in a
certified chemical fume hood

Transfer solid for solubilization

Cap and label the stock solution container

Secure solution

Decontaminate all surfaces
with an appropriate solvent

Begin cleanup

Dispose of all waste in
labeled hazardous waste containers

Segregate waste

Remove PPE and wash hands thoroughly

Final decontamination
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Click to download full resolution via product page

Caption: Workflow for Preparing ZK 756326 Stock Solution.

Spill Response
In the event of a small spill of solid ZK 756326, follow these steps:

Evacuate the immediate area and alert your colleagues.

Don the appropriate PPE, including an N95 respirator, goggles, a lab coat, and double nitrile

gloves.

Cover the spill with absorbent material to prevent further dispersal.

Carefully collect the material and place it in a sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.

For larger spills, evacuate the area and contact your institution's environmental health and

safety (EHS) department.

Disposal
All waste materials contaminated with ZK 756326, including empty containers, used gloves,

and absorbent materials, must be disposed of as hazardous chemical waste. Follow all local,

state, and federal regulations for hazardous waste disposal.

Building a Culture of Safety
This guide provides a robust framework for the safe handling of ZK 756326. However, true

safety is a dynamic process that relies on the diligence and critical thinking of every researcher.

Always review the available safety information for any new chemical and consult with your EHS

department to ensure your protocols are in full compliance with your institution's policies.

By integrating these practices into your daily laboratory operations, you are not only protecting

yourself and your colleagues but also ensuring the continued success of your vital research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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